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Compound of Interest

Compound Name: Ethyl 9-hexadecenoate

Cat. No.: B1609348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural occurrence of Ethyl 9-
hexadecenoate in various plant and yeast species. The document details quantitative data,

experimental methodologies for extraction and analysis, and the biosynthetic pathways

involved in its production. This information is intended to serve as a valuable resource for

researchers and professionals in the fields of natural product chemistry, biotechnology, and

drug development.

Introduction to Ethyl 9-hexadecenoate
Ethyl 9-hexadecenoate is a fatty acid ethyl ester (FAEE) that has been identified as a volatile

organic compound in a variety of biological sources. As a member of the lipid class of

molecules, it contributes to the aromatic profile of these organisms and may possess latent

bioactive properties of interest to the pharmaceutical and biotechnology industries. This guide

focuses on its natural origins in the plant and yeast kingdoms.

Natural Occurrence in Plants
Several plant species have been identified as natural sources of Ethyl 9-hexadecenoate and

related fatty acid ethyl esters. The presence and concentration of these compounds can vary

depending on the plant part, extraction method, and environmental conditions.

Quantitative Data of Ethyl 9-hexadecenoate in Plants
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The following table summarizes the quantitative findings of Ethyl 9-hexadecenoate in various

plant extracts. The data is presented as the relative percentage of the compound within the

total composition of the analyzed extract.

Plant
Species

Family Plant Part
Extraction
Solvent

Relative
Abundance
(%)

Reference

Garcinia

atroviridis
Clusiaceae Root

Dichlorometh

ane
6.36 [1]

Sterculia

quadrifida
Malvaceae Stem Bark Ethanol 0.79 [2]

Sphenocentr

um jollyanum

Menispermac

eae
Leaf Ethanol

7.86 (as

Hexadecanoi

c acid, ethyl

ester)

[3]

Note: "Hexadecanoic acid, ethyl ester" is a closely related saturated fatty acid ethyl ester and is

included here for comparative purposes as specific quantification for the unsaturated form was

not available in the cited literature for this species.

Biosynthesis of Unsaturated Fatty Acid Ethyl Esters in
Plants
The biosynthesis of Ethyl 9-hexadecenoate in plants is intrinsically linked to the general

pathway of unsaturated fatty acid synthesis. While the final esterification step to produce the

ethyl ester is less characterized in plants compared to yeast, the pathway for the precursor, 9-

hexadecenoic acid, is well-established. The following diagram illustrates a generalized pathway

for the synthesis of unsaturated fatty acids in plants, which serves as the foundation for the

production of their ethyl esters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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